Cas no 2168101-53-7 (4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride)

• Product Name: 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride
• CAS No: 2168101-53-7
• MF: C₆H₉BrClN₃O₂S
• MW: 302.57655787468
• CID: 6298939
• PubChem ID: 165868611
• Update Time: 2025-10-28

4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride
• EN300-1277886
• 2168101-53-7

• Inchi： 1S/C6H9BrClN3O2S/c1-6(2,3)11-5(14(8,12)13)4(7)9-10-11/h1-3H3
• InChI Key： RMUDWHSTUQAHAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(N(C(C)(C)C)N=N1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 300.92874g/mol
• Monoisotopic Mass: 300.92874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride

4-Bromo-1-Tert-Butyl-1H-1,2,3-Triazole-5-Sulfonyl Chloride: A Comprehensive Overview

The compound 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride (CAS No. 2168101-53-7) is a highly specialized chemical entity with significant applications in modern organic synthesis and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a sulfonyl chloride functional group and a bromine substituent. The triazole moiety is a heterocyclic aromatic compound known for its stability and reactivity in various chemical transformations. The sulfonyl chloride group adds versatility to the molecule, enabling it to participate in nucleophilic substitutions and other reactions that are pivotal in drug discovery and material synthesis.

Recent advancements in chemical synthesis have highlighted the importance of 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride in constructing bioactive molecules. Researchers have utilized this compound as a key intermediate in the development of novel pharmaceutical agents targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of inhibitors for kinase enzymes, which are critical in cancer therapy. The bromine substituent on the triazole ring facilitates further functionalization through substitution reactions, allowing chemists to introduce diverse groups that enhance the biological activity of the resulting compounds.

The tert-butyl group attached to the triazole ring contributes to the molecule's stability and solubility properties. This feature is particularly advantageous in medicinal chemistry, where solubility plays a crucial role in drug delivery and bioavailability. Moreover, the combination of the triazole and sulfonyl chloride groups makes this compound an ideal candidate for click chemistry applications. Click chemistry, a methodology that emphasizes efficient and selective bond formation, has revolutionized the way complex molecules are synthesized. The use of 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride in such reactions underscores its importance as a versatile building block.

In addition to its role in drug discovery, this compound has found applications in materials science. The triazole-based structure has been employed in the development of advanced materials such as polymers and coatings with enhanced mechanical and thermal properties. The sulfonyl chloride group enables cross-linking reactions that improve the durability of these materials under harsh conditions. Recent studies have explored its potential in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for its use in smart technologies.

The synthesis of 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-sulfonyl chloride involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazole ring through cyclization reactions and subsequent functionalization with bromine and sulfonyl chloride groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The development of efficient synthetic routes has been an area of active research, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, understanding the fate and behavior of 4-bromo-1-tert-butyl-1H-1,2,3-triazole-sulfonyl chloride is essential for ensuring sustainable practices in chemical manufacturing. Recent studies have focused on its degradation pathways under various conditions, including biodegradation and photodegradation. These investigations aim to minimize its environmental impact while maximizing its utility across different industries.

In conclusion, 4-bromo-tert-butyl-triazole-sulfonyl chloride (CAS No. 2168101537) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, it is poised to play an even greater role in advancing scientific innovation while adhering to principles of sustainability and environmental stewardship.